Cas no 1806333-19-6 (3,4-Difluoro-5-nitrophenylacetonitrile)

• Product Name: 3,4-Difluoro-5-nitrophenylacetonitrile
• CAS No: 1806333-19-6
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4707461
• Update Time: 2023-08-15

3,4-Difluoro-5-nitrophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-5-nitrophenylacetonitrile

• Inchi： 1S/C8H4F2N2O2/c9-6-3-5(1-2-11)4-7(8(6)10)12(13)14/h3-4H,1H2
• InChI Key： DOEPHKMXBOEKAG-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CC#N)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Topological Polar Surface Area: 69.6